
An In-depth Technical Guide to (+)-Pronethalol:
Molecular Formula and Molar Mass

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (+)-Pronethalol

Cat. No.: B12785532 Get Quote

This guide provides essential physicochemical data for (+)-Pronethalol, a foundational beta-

blocker. The information is intended for researchers, scientists, and professionals in drug

development, presenting the molecular formula and molar mass in a clear, structured format.

Physicochemical Properties of (+)-Pronethalol
The fundamental molecular attributes of (+)-Pronethalol are summarized below. This data is

critical for stoichiometric calculations, analytical method development, and interpretation of

experimental results.

Parameter Value

Molecular Formula C₁₅H₁₉NO[1][2][3]

Molar Mass 229.323 g/mol [1]

Percent Composition C: 78.56%, H: 8.35%, N: 6.11%, O: 6.98%[2]

As a pioneering but ultimately withdrawn beta-blocker, (+)-Pronethalol served as a crucial

precursor to the development of safer and more effective subsequent drugs, such as

propranolol.[1] Its investigation provided foundational insights into the structure-activity

relationships of beta-adrenergic receptor antagonists.

Logical Relationship of Pronethalol's Chemical Data
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The following diagram illustrates the direct relationship between the chemical compound and

its core molecular identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b12785532?utm_src=pdf-body-img
https://www.benchchem.com/product/b12785532?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Pronethalol
https://merckindex.rsc.org/monographs/m1239
https://pubchem.ncbi.nlm.nih.gov/compound/Pronethalol
https://www.benchchem.com/product/b12785532#pronethalol-molecular-formula-and-molar-mass
https://www.benchchem.com/product/b12785532#pronethalol-molecular-formula-and-molar-mass
https://www.benchchem.com/product/b12785532#pronethalol-molecular-formula-and-molar-mass
https://www.benchchem.com/product/b12785532#pronethalol-molecular-formula-and-molar-mass
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12785532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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